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Compound of Interest

Compound Name: 1-Propanol, 1-phenyl, TMS

Cat. No.: B15453341 Get Quote

A comprehensive analysis of the available data for isomers of the chemical formula

C12H20OSi reveals a landscape of limited but distinct information. This guide synthesizes the

current knowledge from PubChem and other scientific resources to provide researchers,

scientists, and drug development professionals with a concise overview of the key isomers,

their properties, and the notable absence of extensive experimental and biological data.

While there is no single, comprehensive "core" PubChem entry for the molecular formula

C12H20OSi that is rich in experimental data and biological activity, several isomers are

indexed. The most prominent of these are 1-phenyl-3-(trimethylsilyl)-2-propanol and (2-Methyl-

4-phenylpentan-2-yl)oxysilane. This guide will focus on the available data for these and other

related isomers.

Quantitative Data Presentation
The available quantitative data for the primary isomers of C12H20OSi is summarized below. It

is important to note the general lack of extensive experimental data for these compounds.

Table 1: Physicochemical Properties of C12H20OSi Isomers
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Property
1-phenyl-3-
(trimethylsilyl)-2-propanol

(2-Methyl-4-phenylpentan-
2-yl)oxysilane

PubChem CID 4226970[1] 173274715[2]

Molecular Weight 208.38 g/mol 208.38 g/mol

XLogP3-AA (Predicted) 3.2 3.9

Hydrogen Bond Donor Count 1 0

Hydrogen Bond Acceptor

Count
1 1

Rotatable Bond Count 5 4

Exact Mass 208.12834114 g/mol 208.12834114 g/mol

Monoisotopic Mass 208.12834114 g/mol 208.12834114 g/mol

Topological Polar Surface Area 20.2 Å² 9.2 Å²

Heavy Atom Count 14 14

Complexity 184 161

Table 2: Computed Spectral Data for 1-phenyl-3-(trimethylsilyl)-2-propanol

Spectrum Type Conditions Peaks

1H NMR (CDCl3, 400 MHz)

δ 7.32-7.19 (m, 5H), 3.85 (m,

1H), 2.75 (dd, J=13.6, 4.8 Hz,

1H), 2.62 (dd, J=13.6, 8.0 Hz,

1H), 1.85 (br s, 1H), 0.88 (dd,

J=14.0, 5.6 Hz, 1H), 0.77 (dd,

J=14.0, 8.0 Hz, 1H), 0.00 (s,

9H)

13C NMR (CDCl3, 100 MHz)
δ 138.9, 129.5, 128.3, 126.3,

74.9, 43.1, 25.9, -0.2
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Note: The spectral data presented is predicted and has not been experimentally verified in the

available literature.

Experimental Protocols
A thorough search of the PubChem database and associated scientific literature did not yield

any detailed experimental protocols for the synthesis, purification, or analysis of any isomers of

C12H20OSi. The general lack of citations and associated publications for the PubChem entries

of these compounds indicates that they are not widely studied or characterized.

Biological Activity and Signaling Pathways
There is no reported biological activity or associated signaling pathway information for any

C12H20OSi isomer in the PubChem database. Searches for biological data related to this

chemical formula in broader scientific literature were also unsuccessful. Therefore, at present,

the biological role and potential therapeutic applications of these compounds are unknown.

Mandatory Visualizations
Given the absence of any described signaling pathways, experimental workflows, or other

logical relationships in the available data for C12H20OSi, no diagrams can be generated. The

creation of such visualizations would be speculative and not based on scientific evidence.

The chemical formula C12H20OSi represents a number of isomeric structures, with 1-phenyl-3-

(trimethylsilyl)-2-propanol and (2-Methyl-4-phenylpentan-2-yl)oxysilane being two examples

cataloged in PubChem. The available information for these compounds is currently limited to

computed physicochemical and spectral properties. There is a significant lack of experimental

data, including established protocols for their synthesis and handling, as well as any

information regarding their biological activity.

For researchers and professionals in drug development, the isomers of C12H20OSi represent

a largely unexplored chemical space. Future research would be required to synthesize these

compounds, verify their properties through experimental analysis, and investigate any potential

biological effects to determine if they hold any therapeutic or other practical value. Without such

foundational research, a comprehensive technical whitepaper on a core PubChem entry for

C12H20OSi cannot be fully realized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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